N-(2,6-diethylphenyl)-2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)acetamide

• IUPAC Name: N-(2,6-diethylphenyl)-2-(3,4-dimethyl-6-oxopyridazin-1-yl)acetamide
• InChI: InChI=1S/C18H23N3O2/c1-5-14-8-7-9-15(6-2)18(14)19-16(22)11-21-17(23)10-12(3)13(4)20-21/h7-10H,5-6,11H2,1-4H3,(H,19,22)
• InChI Key: AHOXKYGTECHRIL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)CC)NC(=O)CN2C(=O)C=C(C(=N2)C)C
• Molecular Formula: C18H23N3O2
• Molecular Weight: 313.4 g/mol

Description

N-(2,6-diethylphenyl)-2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)acetamide, also known as DPA-713, is a selective ligand for the translocator protein (TSPO). TSPO is a mitochondrial protein that plays a crucial role in regulating cellular energy metabolism and apoptosis. DPA-713 has been extensively studied in the field of neuroinflammation and neurodegenerative diseases due to its ability to bind to TSPO, which is upregulated in activated microglia and astrocytes in the brain.

Mechanism of Action

N-(2,6-diethylphenyl)-2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)acetamide binds to TSPO, which is located on the outer mitochondrial membrane of cells. TSPO plays a role in regulating cholesterol transport and steroid hormone synthesis in mitochondria. This compound can modulate TSPO activity and affect cellular energy metabolism and apoptosis. The exact mechanism of action of this compound is still under investigation, but it is thought to involve the regulation of mitochondrial function and oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory, antioxidant, and neuroprotective effects in various in vitro and in vivo models. This compound can modulate microglial activation and cytokine production, reduce oxidative stress and neuronal damage, and improve cognitive function. This compound has also been shown to have anti-tumor activity in some cancer cell lines.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,6-diethylphenyl)-2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)acetamide in lab experiments is its selectivity for TSPO. This compound can be used as a marker for neuroinflammation in PET imaging studies and can also be used to modulate mitochondrial function and oxidative stress in in vitro and in vivo models. One limitation of using this compound is its solubility in aqueous solutions, which can make it difficult to use in some experiments. This compound is also a relatively new compound, and more research is needed to fully understand its mechanism of action and potential applications.

Future Directions

There are several future directions for research on N-(2,6-diethylphenyl)-2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)acetamide. One area of interest is the development of new TSPO ligands with improved selectivity and pharmacokinetic properties. Another area of interest is the use of this compound in combination with other drugs to enhance its neuroprotective and anti-tumor effects. This compound may also have potential applications in other fields, such as cardiovascular disease and metabolic disorders, due to its ability to modulate mitochondrial function and oxidative stress. Further research is needed to fully understand the potential of this compound and other TSPO ligands in these areas.

Synthesis Methods

The synthesis of N-(2,6-diethylphenyl)-2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)acetamide involves the reaction of 2,6-diethylphenylamine with 3,4-dimethyl-6-oxo-1(6H)-pyridazinecarboxylic acid to form the corresponding amide. The reaction is catalyzed by N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) in dichloromethane. The resulting product is then purified by column chromatography to obtain this compound as a white solid.

Scientific Research Applications

N-(2,6-diethylphenyl)-2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)acetamide has been extensively studied in the field of neuroinflammation and neurodegenerative diseases. TSPO is upregulated in activated microglia and astrocytes in the brain, which are key players in neuroinflammation. This compound can bind to TSPO and be used as a marker for neuroinflammation in positron emission tomography (PET) imaging studies. PET imaging with this compound has been used to monitor neuroinflammation in Alzheimer's disease, Parkinson's disease, multiple sclerosis, and traumatic brain injury.